Guaijaverin

• CAS No.: 22255-13-6
• Product Name: Guaijaverin
• Molecular Formula: C20H18O11
• Molecular Weight: 434.3 g/mol
• IUPAC Name: 3-[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
• Standard InChI: InChI=1S/C20H18O11/c21-6-13-15(26)17(28)20(30-13)31-19-16(27)14-11(25)4-8(22)5-12(14)29-18(19)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,20-26,28H,6H2/t13-,15-,17+,20+/m0/s1
• Standard InChIKey: BDCDNTVZSILEOY-BQCJVYABSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@@H]4[C@@H]([C@H]([C@@H](O4)CO)O)O)O)O
• SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)CO)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(O4)CO)O)O)O)O
• Melting Point: 239°C
• Physical Description: Solid
• Description: Quercetin 3-arabinoside, also known as guaiaverin, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3-arabinoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 3-arabinoside is primarily located in the cytoplasm. Outside of the human body, quercetin 3-arabinoside can be found in a number of food items such as common hazelnut, anise, fruits, and star anise. This makes quercetin 3-arabinoside a potential biomarker for the consumption of these food products.
• Synonyms: Quercetin-3-arabinopyranoside; 3',4',5,7-Tetrahydroxyflavone 3-O-α-L-arabinoside; Foeniculin (glycoside)
• PubChem Compound: 10252339
• Last Modified: Nov 11 2021